Cas no 478041-45-1 (N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 478041-45-1
• CID: 4653207
• Update Time: 2025-11-02

N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Computed Properties

• Exact Mass: 230.106
• Monoisotopic Mass: 230.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Exploring N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS 478041-45-1): Properties, Applications, and Research Insights

N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS 478041-45-1) is a specialized organic compound that has garnered attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the indole derivatives family, which is widely studied for its potential biological activities. The presence of both an ethyl and a methyl group in its structure enhances its lipophilicity, making it a candidate for drug discovery projects targeting neurological and metabolic disorders.

The molecular formula of N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is C₁₃H₁₄N₂O₂, with a molecular weight of 230.26 g/mol. Its indole core is a key structural motif found in many natural products and pharmaceuticals, such as serotonin and melatonin. Researchers are particularly interested in this compound due to its potential interactions with enzymes and receptors involved in neurotransmitter regulation and anti-inflammatory pathways.

In recent years, the demand for indole-based compounds like N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has surged, driven by their applications in drug development and biochemical assays. The compound's ability to modulate specific biological pathways makes it a valuable tool for studying diseases such as neurodegenerative disorders and metabolic syndromes. Its synthesis typically involves multi-step organic reactions, including Friedel-Crafts acylation and amide coupling, which are well-documented in the literature.

From a commercial perspective, N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. The compound's stability under standard laboratory conditions (room temperature, dry environment) ensures its longevity in storage, making it a practical choice for long-term studies. Researchers frequently inquire about its solubility profile (e.g., in DMSO or ethanol) and spectroscopic properties (NMR, MS data), which are critical for experimental design.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for GPCRs (G-protein-coupled receptors), and N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has shown preliminary promise in this area. Its structural resemblance to endogenous ligands allows it to interact with receptors involved in mood regulation and pain perception. This aligns with the growing interest in precision medicine and targeted therapies, where compounds like this could play a pivotal role.

Another area of interest is the compound's potential role in anti-aging research. Indole derivatives are known to influence oxidative stress and cellular senescence, making them candidates for studies on longevity and age-related diseases. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy and reduce off-target effects, a common query in medicinal chemistry forums.

For those working in high-throughput screening (HTS), N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide offers a versatile scaffold for library development. Its compatibility with automated synthesis platforms and modular structure enables rapid derivatization, addressing the need for diverse chemical libraries in drug discovery. This aspect is particularly relevant given the rise of AI-driven drug design, where large datasets of bioactive compounds are essential.

In summary, N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS 478041-45-1) represents a compelling case study in the intersection of organic chemistry and biomedical research. Its applications span from neurological studies to metabolic research, reflecting the versatility of indole chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and mechanistic studies.